methyl 4-[[(Z)-[1-methyl-5-oxo-3-(trifluoromethyl)pyrazol-4-ylidene]methyl]amino]benzoate

• IUPAC Name: methyl 4-[[(Z)-[1-methyl-5-oxo-3-(trifluoromethyl)pyrazol-4-ylidene]methyl]amino]benzoate
• InChI: InChI=1S/C14H12F3N3O3/c1-20-12(21)10(11(19-20)14(15,16)17)7-18-9-5-3-8(4-6-9)13(22)23-2/h3-7,18H,1-2H3/b10-7-
• InChI Key: JYOOZSVPDZQXAS-YFHOEESVSA-N
• Canonical SMILES: CN1C(=O)C(=CNC2=CC=C(C=C2)C(=O)OC)C(=N1)C(F)(F)F
• Isomeric SMILES: CN1C(=O)/C(=C\NC2=CC=C(C=C2)C(=O)OC)/C(=N1)C(F)(F)F
• Molecular Formula: C14H12F3N3O3
• Molecular Weight: 327.26 g/mol

Description

Compound “methyl 4-[[(Z)-[1-methyl-5-oxo-3-(trifluoromethyl)pyrazol-4-ylidene]methyl]amino]benzoate” is a chemical entity listed in the PubChem database. It is known for its unique properties and potential applications in various scientific fields. The compound’s structure and characteristics make it a subject of interest for researchers in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of compound “methyl 4-[[(Z)-[1-methyl-5-oxo-3-(trifluoromethyl)pyrazol-4-ylidene]methyl]amino]benzoate” involves specific synthetic routes and reaction conditions. These methods are designed to ensure the purity and yield of the compound. The synthetic routes typically involve multiple steps, including the use of specific reagents and catalysts to facilitate the reactions.

Industrial Production Methods: In an industrial setting, the production of compound “this compound” is scaled up to meet the demand. The industrial methods focus on optimizing the reaction conditions to maximize yield and minimize costs. This often involves the use of large-scale reactors and continuous production processes.

Chemical Reactions Analysis

Types of Reactions: Compound “methyl 4-[[(Z)-[1-methyl-5-oxo-3-(trifluoromethyl)pyrazol-4-ylidene]methyl]amino]benzoate” undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties.

Common Reagents and Conditions: The reactions involving compound “this compound” typically require specific reagents and conditions. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or hydrogen peroxide. Reduction reactions may require reducing agents like sodium borohydride or lithium aluminum hydride.

Major Products Formed: The major products formed from the reactions of compound “this compound” depend on the type of reaction and the reagents used. These products are often characterized by their unique chemical structures and properties, which can be analyzed using various analytical techniques.

Scientific Research Applications

Compound “methyl 4-[[(Z)-[1-methyl-5-oxo-3-(trifluoromethyl)pyrazol-4-ylidene]methyl]amino]benzoate” has a wide range of scientific research applications. In chemistry, it is used as a reagent or intermediate in various chemical reactions. In biology, it may be studied for its potential effects on biological systems. In medicine, compound “this compound” could be investigated for its therapeutic potential. Additionally, it has applications in industry, where it may be used in the production of various products.

Mechanism of Action

Comparison with Other Compounds: Compound “methyl 4-[[(Z)-[1-methyl-5-oxo-3-(trifluoromethyl)pyrazol-4-ylidene]methyl]amino]benzoate” can be compared with other similar compounds to highlight its uniqueness. Similar compounds may share structural features or chemical properties, but compound “this compound” may have distinct characteristics that make it valuable for specific applications.

Comparison with Similar Compounds

• Compound A
• Compound B
• Compound C